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Compound of Interest

Compound Name: 4-(Benzyloxy)-2-nitroaniline

Cat. No.: B018279 Get Quote

Technical Data Sheet: 4-(Benzyloxy)-2-
nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This document provides the core physicochemical properties of 4-(Benzyloxy)-2-nitroaniline,

a compound of interest in organic synthesis and pharmaceutical research.

Chemical Identity and Properties
4-(Benzyloxy)-2-nitroaniline is an organic compound that serves as a versatile intermediate in

the synthesis of more complex molecules, including dyes, pharmaceuticals, and

agrochemicals.[1] Its structure features a benzyloxy group and a nitro group on an aniline

backbone.[2]

A summary of its key molecular data is presented below.

Property Value Source

Molecular Formula C₁₃H₁₂N₂O₃ [1][2][3][4][5]

Molecular Weight 244.25 g/mol [2][3][5]

CAS Number 26697-35-8 [3][4][5]
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Logical Relationship of Functional Groups
The chemical reactivity and potential applications of 4-(Benzyloxy)-2-nitroaniline are dictated

by the interplay of its three primary functional groups: the aniline amine group, the ortho-

positioned nitro group, and the para-positioned benzyloxy group. The relationships and

potential transformations of these groups are key to its role as a synthetic building block.

Functional Group Relationships of 4-(Benzyloxy)-2-nitroaniline
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Caption: Functional groups of 4-(Benzyloxy)-2-nitroaniline and their synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 26697-35-8: 4-(benzyloxy)-2-nitroaniline | CymitQuimica [cymitquimica.com]

2. 4-(Benzyloxy)-2-nitroaniline | 26697-35-8 | Benchchem [benchchem.com]

3. scbt.com [scbt.com]

4. 4-BENZYLOXY-2-NITROANILINE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b018279?utm_src=pdf-body
https://www.benchchem.com/product/b018279?utm_src=pdf-body-img
https://www.benchchem.com/product/b018279?utm_src=pdf-body
https://www.benchchem.com/product/b018279?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/26697-35-8/
https://www.benchchem.com/product/b018279
https://www.scbt.com/p/4-benzyloxy-2-nitroaniline-26697-35-8
https://www.sigmaaldrich.com/US/en/product/aldrich/s406732
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. fluorochem.co.uk [fluorochem.co.uk]

To cite this document: BenchChem. [4-(Benzyloxy)-2-nitroaniline molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018279#4-benzyloxy-2-nitroaniline-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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